Cas no 130187-51-8 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one,6,8-diphenyl-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one,6,8-diphenyl-
• CAS No: 130187-51-8
• MF: C₁₇H₁₂N₄O
• MW: 288.303382873535
• CID: 147038
• PubChem ID: 6410711
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one,6,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one,6,8-diphenyl-
• 6,8-diphenyl-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• DTXSID30156387
• 1,2,4-Triazolo(4,3-b)pyridazin-3(2H)-one, 6,8-diphenyl-
• 130187-51-8
• 6,8-Diphenyl-1,2,4-triazolo(4,3-b)pyridazin-3(2H)-one
• BRN 3620935

• Inchi： 1S/C17H12N4O/c22-17-19-18-16-14(12-7-3-1-4-8-12)11-15(20-21(16)17)13-9-5-2-6-10-13/h1-11H,(H,19,22)
• InChI Key： LLQJYYHOWANTNX-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C(C3C=CC=CC=3)=CC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 288.10126
• Monoisotopic Mass: 288.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.34
• Refractive Index: 1.719
• PSA: 57.06